O-Desmethylquinidine

• Molecular Formula: C19H22N2O2
• Molecular Weight: 310.4g/mol
• IUPAC Name: 4-[(R)-(5-ethenyl-1-azabicyclo[2.2.2]octan-2-yl)-hydroxymethyl]quinolin-6-ol
• InChI: InChI=1S/C19H22N2O2/c1-2-12-11-21-8-6-13(12)9-18(21)19(23)15-5-7-20-17-4-3-14(22)10-16(15)17/h2-5,7,10,12-13,18-19,22-23H,1,6,8-9,11H2/t12?,13?,18?,19-/m1/s1
• InChI Key: VJFMSYZSFUWQPZ-BXJNULTDSA-N
• Isomeric SMILES: C=CC1CN2CCC1CC2[C@@H](C3=C4C=C(C=CC4=NC=C3)O)O
• SMILES: C=CC1CN2CCC1CC2C(C3=C4C=C(C=CC4=NC=C3)O)O
• synonyms: 6'-hydroxycinchonidine; 6'-hydroxycinchonidine dihydrochloride; 6'-hydroxycinchonidine monohydrochloride; 6'-hydroxycinchonidine, (9S)-isomer; cupreidine; O-demethylquinidien; O-desmethylquinidine

Description

O-Desmethylquinidine is a cinchona alkaloid.
O-Desmethylquinidine is a natural product found in Cinchona calisaya with data available.

Scientific Research Applications

Green Solvent Applications

Deep eutectic solvents (DESs), a sustainable alternative for extracting bioactive compounds, have been studied extensively for their effectiveness. In particular, their efficiency in extracting alkaloids, such as those similar to O-Desmethylquinidine, from various herbal medicines has been demonstrated. This research highlights the potential of DESs in sustainable and efficient extraction processes (Duan et al., 2016).

Drug Metabolism and Identification

Studies have focused on understanding the metabolism of drugs similar to O-Desmethylquinidine. For example, research on neferine and its analogues, which are phenolic alkaloids, utilized mass spectrometry to elucidate their fragmentation patterns and identify metabolites such as 6-O-desmethylneferine. This is critical for the development of drugs like neferine, with similar chemical structures to O-Desmethylquinidine (Zhou et al., 2007).

Photocatalytic Degradation Research

In the field of environmental science, the photocatalytic degradation of contaminants using nanoparticles is a significant area of research. Studies involving the degradation of flumequine, an antibiotic, under UV-C irradiation with ceria nanoparticles enhanced by DES demonstrate a potential application for compounds like O-Desmethylquinidine in environmental remediation and sustainable chemistry (Iqbal et al., 2020).

Enzyme Inhibition Studies

The study of enzyme inhibition by drugs is vital for understanding drug interactions and effects. For instance, research into the inhibition of various enzymes by cimetidine, an H2 receptor antagonist, provides insights into how drugs like O-Desmethylquinidine might interact with different enzymes in the body. This research is essential for predicting drug-drug interactions and metabolic pathways (Ito et al., 2012).

Drug-Induced Epigenetic Changes

Research on the epigenetic changes induced by drugs, such as diethylstilbestrol (DES), offers insights into how similar compounds might alter gene expression. The hypermethylation of the HOXA10 gene after in utero DES exposure is an example of how drugs can cause long-term changes in gene expression, a potential area of study for compounds like O-Desmethylquinidine (Bromer et al., 2009).